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Compound of Interest

Compound Name: Acetoxyacetone

Cat. No.: B129841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of acetoxyacetone, a key building

block in organic and pharmaceutical synthesis. The document details its chemical and physical

properties, molecular structure, and CAS number. Furthermore, it outlines a representative

experimental protocol for its synthesis and purification, along with methods for its analysis.

While acetoxyacetone is not known for its direct biological activity, its pivotal role as a

precursor in the synthesis of various biologically active heterocyclic compounds is highlighted.

Chemical Identity and Properties
Acetoxyacetone, systematically named 2-oxopropyl acetate, is a bifunctional organic molecule

containing both a ketone and an ester functional group.[1][2][3] This unique structure makes it a

versatile reagent in various chemical transformations.

Molecular Structure and Identifiers
The molecular structure and key identifiers for acetoxyacetone are summarized in the table

below.
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Identifier Value

IUPAC Name 2-oxopropyl acetate[2][3]

CAS Number 592-20-1[2][3]

Molecular Formula C₅H₈O₃[2][3]

Molecular Weight 116.12 g/mol [2]

SMILES CC(=O)COC(C)=O[2]

InChI
InChI=1S/C5H8O3/c1-4(6)3-8-5(2)7/h3H2,1-

2H3[2]

InChIKey DBERHVIZRVGDFO-UHFFFAOYSA-N[2]

Synonyms
Acetonyl acetate, Acetol acetate, 1-Acetoxy-2-

propanone, 1-Hydroxy-2-propanone acetate[2]

Physicochemical Properties
A summary of the key physicochemical properties of acetoxyacetone is provided below.

Property Value

Appearance Pale yellow to amber liquid[1]

Boiling Point 174-176 °C[4]

Density 1.075 g/mL at 20 °C[4]

Refractive Index n20/D 1.415[5]

Flash Point 71 °C[5]

Solubility

Soluble in diethyl ether, ethyl acetate, and

dichloromethane. Miscible with water but slowly

decomposes.[4]

Synthesis and Purification
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The most common method for the synthesis of acetoxyacetone is the acetylation of

hydroxyacetone (acetol).[1] This reaction can be carried out using acetic anhydride or acetic

acid as the acetylating agent, often in the presence of an acid catalyst.

Experimental Protocol: Synthesis of Acetoxyacetone
This protocol describes a representative method for the synthesis of acetoxyacetone from

hydroxyacetone and acetic anhydride.

Materials:

Hydroxyacetone (1.0 eq)

Acetic anhydride (1.2 eq)

Pyridine (catalytic amount) or a few drops of concentrated sulfuric acid

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve

hydroxyacetone in anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add acetic anhydride to the cooled solution, followed by the addition of a catalytic

amount of pyridine or a few drops of concentrated sulfuric acid.

Allow the reaction mixture to warm to room temperature and stir for several hours. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).
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Upon completion, carefully quench the reaction by adding saturated aqueous sodium

bicarbonate solution until effervescence ceases.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Purification
Crude acetoxyacetone can be purified by vacuum distillation.[4] It is advisable to first distill the

crude product under vacuum and then redistill it at atmospheric pressure for higher purity.[4]

The purified compound should be stored in a dry atmosphere as it is slowly decomposed by

water.[4]

Analytical Characterization
The identity and purity of acetoxyacetone can be confirmed using various analytical

techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a suitable method for the analysis of acetoxyacetone. A non-polar or semi-polar

capillary column can be used for separation. The mass spectrum of acetoxyacetone shows

characteristic fragments that can be used for its identification.[2][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of

acetoxyacetone. The spectra will show distinct signals corresponding to the different protons

and carbon atoms in the molecule.[2][6]

Infrared (IR) Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4370637.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4370637.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4370637.htm
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetoxyacetone
https://pubchem.ncbi.nlm.nih.gov/compound/1-Acetoxy-2-propanone
https://www.benchchem.com/product/b129841?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Acetoxyacetone
https://www.researchgate.net/figure/13-C-and-1-H-NMR-data-of-compounds-1-in-Acetone-d-6-and-2-in-DMSO-d-6_tbl1_318983428
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The IR spectrum of acetoxyacetone will exhibit characteristic absorption bands for the

carbonyl groups of the ketone and the ester functionalities.[5]

Applications in Drug Development and Research
Acetoxyacetone is a valuable building block in the synthesis of various pharmaceutical and

organic compounds.[1] Its bifunctional nature allows for a wide range of chemical

transformations.

Synthesis of Heterocyclic Compounds
A primary application of acetoxyacetone is in the synthesis of heterocyclic compounds, many

of which possess biological activity. For instance, it can react with hydrazines to form

substituted pyrazoles, a class of compounds known for their diverse pharmacological

properties.[1] Similarly, it can be used in the synthesis of oxazoles.[1]

Visualizations
Molecular Structure of Acetoxyacetone
Caption: 2D structure of the acetoxyacetone molecule.

Synthetic Pathway and Application Workflow
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Caption: Workflow of acetoxyacetone synthesis and its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Acetoxyacetone (2-
Oxopropyl acetate)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129841#cas-number-and-molecular-structure-of-
acetoxyacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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